Cas no 1630907-25-3 ((6-Methylpyridazin-3-yl)methanamine dihydrochloride)

• Product Name: (6-Methylpyridazin-3-yl)methanamine dihydrochloride
• CAS No: 1630907-25-3
• MF: C₆H₁₁Cl₂N₃
• MW: 196.077638864517
• MDL: MFCD28155130
• CID: 2093709
• PubChem ID: 91667906
• Update Time: 2025-06-11

(6-Methylpyridazin-3-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-Methylpyridazin-3-yl)methanamine dihydrochloride
• (6-Methylpyridazin-3-yl)methanamine 2HCl
• 3-Aminomethyl-6-methylpyridazine diHCl
• SB10113
• AK165132
• AKOS025147255
• EN300-7418010
• P14549
• AS-52182
• (6-Methylpyridazin-3-yl)methanaminedihydrochloride
• MFCD28155130
• SY098723
• DB-146063
• (6-methylpyridazin-3-yl)methanamine;dihydrochloride
• CS-0053126
• SCHEMBL22714432
• 1630907-25-3
• 6-Methylpyridazine-3-methanamine Dihydrochloride
• 975-602-8

• MDL： MFCD28155130
• Inchi： 1S/C6H9N3.2ClH/c1-5-2-3-6(4-7)9-8-5;;/h2-3H,4,7H2,1H3;2*1H
• InChI Key： DHHBGVAVHZOVNW-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(=CC=C(C)N=1)CN

Computed Properties

• Exact Mass: 195.0330028g/mol
• Monoisotopic Mass: 195.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (6-Methylpyridazin-3-yl)methanamine dihydrochloride

Introduction to (6-Methylpyridazin-3-yl)methanamine dihydrochloride (CAS No. 1630907-25-3)

(6-Methylpyridazin-3-yl)methanamine dihydrochloride, with the CAS number 1630907-25-3, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the pyridazine class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methyl group on the pyridazine ring and an amine functional group, contribute to its unique chemical properties and biological interactions.

The< strong>6-Methylpyridazin-3-yl)methanamine dihydrochloride molecule has been extensively studied for its pharmacological properties. Pyridazine derivatives are known for their role in various biological processes, including enzyme inhibition and receptor binding. The amine group in this compound allows for hydrogen bonding interactions, which are crucial for its binding affinity to biological targets. Additionally, the methyl group on the pyridazine ring influences the electronic properties of the molecule, affecting its reactivity and interaction with biological systems.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic compounds. The< strong>6-Methylpyridazin-3-yl)methanamine dihydrochloride has been investigated for its potential in treating various diseases, including neurological disorders and inflammatory conditions. Preliminary studies have shown that this compound exhibits promising activity in modulating certain neurotransmitter systems, which could lead to new treatments for conditions such as depression and anxiety.

The synthesis of< strong>6-Methylpyridazin-3-yl)methanamine dihydrochloride involves multi-step organic reactions, typically starting from commercially available pyridazine derivatives. The introduction of the methyl group and the amine functional group requires careful selection of reaction conditions and reagents to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve the desired structure efficiently.

The pharmacokinetic properties of< strong>6-Methylpyridazin-3-yl)methanamine dihydrochloride are also of great interest. Studies have indicated that this compound has a reasonable bioavailability and moderate metabolic stability, making it a suitable candidate for further development into a drug candidate. Additionally, its solubility profile suggests that it can be formulated into various dosage forms, enhancing its therapeutic potential.

One of the most exciting areas of research involving< strong>6-Methylpyridazin-3-yl)methanamine dihydrochloride is its potential as a lead compound for drug discovery. By modifying its structure, researchers can explore new analogs with enhanced efficacy and reduced side effects. High-throughput screening techniques have been utilized to identify derivatives with improved pharmacological profiles, paving the way for more effective treatments.

The safety profile of< strong>6-Methylpyridazin-3-yl)methanamine dihydrochloride is another critical aspect that has been thoroughly evaluated. Preclinical studies have demonstrated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, (6-Methylpyridazin-3-yl)methanamine dihydrochloride (CAS No. 1630907-25-3) is a versatile and promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great promise for addressing various health challenges in the future.